6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid

• IUPAC Name: 6-bromoimidazo[1,5-a]pyridine-1-carboxylic acid
• InChI: InChI=1S/C8H5BrN2O2/c9-5-1-2-6-7(8(12)13)10-4-11(6)3-5/h1-4H,(H,12,13)
• InChI Key: ZEBVWIQSDOBDFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=CN2C=C1Br)C(=O)O
• Molecular Formula: C8H5BrN2O2
• Molecular Weight: 241.04 g/mol

Description

6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid is a chemical compound with the molecular formula C8H5BrN2O2. It is used in organic syntheses and as pharmaceutical intermediates.

Synthesis Analysis

The synthesis of imidazo[1,5-a]pyridines has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials. This includes condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The molecular structure of 6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid is represented by the InChI code 1S/C8H5BrN2O2/c9-5-1-2-7-10-3-6 (8 (12)13)11 (7)4-5/h1-4H, (H,12,13) and the InChI key SDKJLYHPCBMDAD-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The physical form of 6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid is solid. It is stored at a temperature between 2-8°C in a sealed, dry environment.

Scientific Research Applications

• Pharmaceutical Research:

  • A study by Sanghavi et al. (2022) described the use of a related compound, 6-bromoimidazo[1,2-a]pyridine-2-carboxylate, in the synthesis of potential anti-cancer and anti-tuberculosis agents (Sanghavi, Sriram, Kumari, & Kapadiya, 2022).
  • Another study by Di Chiacchio et al. (1998) investigated 2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid derivatives for their anti-inflammatory and analgesic activity (Di Chiacchio et al., 1998).
  • Abignente et al. (1982) synthesized a series of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids and evaluated them for anti-inflammatory, analgesic, and antipyretic activities (Abignente et al., 1982).

• Chemical Synthesis:

  • Yakovenko and Vovk (2021) developed methods for synthesizing 6-amino- and 6-oxoimidazo[4,5-b]pyrazolo[3,4-e]pyridines, which are promising biologically active scaffolds (Yakovenko & Vovk, 2021).
  • Stanovnik et al. (2008) prepared derivatives of 8-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid through various chemical transformations (Stanovnik et al., 2008).
  • Shibahara et al. (2009) demonstrated the synthesis of 1,3-diarylated imidazo[1,5-a]pyridines, which exhibit diverse fluorescent emissions and improved quantum yields (Shibahara et al., 2009).

Safety and Hazards

6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

The primary targets of 6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid are currently unknown. This compound belongs to the class of aromatic heterocycles known as imidazo[1,5-a]pyridines , which have been attracting attention due to their unique chemical structure and versatility . .

Mode of Action

As a member of the imidazo[1,5-a]pyridine class, it may share some of the biological properties of its analogs . .